Cas no 2228909-28-0 (2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 2228909-28-0
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 6318340
• PubChem ID: 165783503
• Update Time: 2025-10-30

2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine
• 2228909-28-0
• EN300-1949499
• 2-[4-fluoro-2-(trifluoromethyl)phenyl]prop-2-en-1-amine

• Inchi： 1S/C10H9F4N/c1-6(5-15)8-3-2-7(11)4-9(8)10(12,13)14/h2-4H,1,5,15H2
• InChI Key： CKNFHODUFGJXJY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(=C)CN)F)(F)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine

Compound 2-4-Fluoro-2-(Trifluoromethyl)Phenylprop-2-en-1-Amine: A Comprehensive Overview

The compound with CAS number 2228909-28-0, commonly referred to as 2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a trifluoromethyl group and an amino-substituted propenyl chain. The combination of these functional groups imparts distinctive chemical properties, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine through a variety of methodologies, including transition metal-catalyzed coupling reactions and enantioselective synthesis techniques. These methods have not only improved the yield and purity of the compound but also facilitated its scalability for industrial applications. The fluorinated aromatic ring in the molecule is particularly significant due to its ability to modulate electronic properties and enhance bioavailability, making it a valuable component in drug design.

In the pharmaceutical industry, 2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine has been explored as a potential lead compound for the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. Its amino group serves as a reactive site for further functionalization, enabling the creation of bioactive derivatives with enhanced pharmacokinetic profiles. Recent studies have demonstrated that certain analogs of this compound exhibit potent inhibitory activity against key enzymes involved in disease progression, highlighting its potential as a scaffold for drug discovery.

Beyond pharmaceutical applications, this compound has also found utility in agrochemical research. The trifluoromethyl group in its structure contributes to its stability under harsh environmental conditions, making it an ideal candidate for the development of pesticides and herbicides with improved efficacy and reduced environmental impact. Researchers have reported that certain derivatives of 2-4-fluoro-2-(trifluoromethyl)phenylprop-2-en-1-amine exhibit selective toxicity against agricultural pests while showing minimal adverse effects on non-target organisms.

In the realm of materials science, the unique electronic properties of this compound have led to its investigation as a component in advanced materials such as conductive polymers and organic semiconductors. The presence of electron-withdrawing groups like fluorine and trifluoromethyl enhances the molecule's ability to participate in π-conjugation systems, which is crucial for applications in optoelectronics and flexible electronics. Recent breakthroughs in this area have demonstrated that incorporating fluoro-substituted phenylpropenylamines into polymer frameworks can significantly improve their charge transport properties.

The synthesis and characterization of fluoro-substituted phenylpropenylamines have been extensively documented in recent scientific literature, with researchers employing advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate their structural features. These studies have provided valuable insights into the relationship between the molecular structure and its chemical reactivity, paving the way for further optimization of its properties.

In conclusion, CAS number 2228909-28-0, or fluoro-substituted phenylpropenylamine, represents a versatile and multifaceted compound with promising applications across diverse industries. Its unique combination of functional groups and chemical properties positions it as a valuable tool for innovation in drug discovery, agrochemical development, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.